Cas no 1003843-94-4 (3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol)

• Product Name: 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol
• CAS No: 1003843-94-4
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• MDL: MFCD26051392
• CID: 4558709
• PubChem ID: 57963382
• Update Time: 2025-10-22

3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(methylsulfonyl)-5-(trifluoromethyl)-
• [3-methylsulfonyl-5-(trifluoromethyl)phenyl]methanol
• [3-methanesulfonyl-5-(trifluoromethyl)phenyl]methanol
• (3-(Methylsulfonyl)-5-(trifluoromethyl)phenyl)methanol
• C77474
• (3-methanesulfonyl-5-trifluoromethyl-phenyl)-methanol
• 1003843-94-4
• SCHEMBL3950879
• 3-(Methylsulfonyl)-5-(trifluoromethyl)benzenemethanol
• DB-394055
• CS-0139467
• EN300-202871
• MFCD26051392
• 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol

• MDL： MFCD26051392
• Inchi： 1S/C9H9F3O3S/c1-16(14,15)8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： HBIQLOSUNLJCEF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(F)(F)F)C=C(CO)C=1)(=O)=O

Computed Properties

• Exact Mass: 254.02245g/mol
• Monoisotopic Mass: 254.02245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.23g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8

Additional information on 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol

3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol

The compound 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol, identified by the CAS number 1003843-94-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methanesulfonyl group attached to a phenyl ring that also bears a trifluoromethyl substituent and a hydroxymethyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol in the development of advanced materials, particularly in the synthesis of high-performance polymers and as a precursor for drug delivery systems. The trifluoromethyl group contributes to the molecule's stability and lipophilicity, while the methanesulfonyl group enhances its reactivity in certain chemical transformations. These properties make it an ideal candidate for use in pharmaceutical intermediates and specialty chemicals.

In terms of synthesis, researchers have developed efficient methods to produce 1003843-94-4. One notable approach involves the nucleophilic aromatic substitution reaction, where the hydroxymethyl group acts as a directing agent for subsequent modifications. This method has been optimized to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for commercial applications.

The application of 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol extends beyond traditional chemical synthesis. Recent findings suggest its role in catalysis, where it serves as a ligand in transition metal complexes, enhancing their activity in various catalytic cycles. This discovery has opened new avenues for its use in green chemistry and sustainable chemical processes.

In addition to its chemical applications, this compound has shown promise in biological systems. Studies indicate that it exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug discovery programs targeting metabolic disorders or inflammatory conditions.

The unique combination of functional groups in 3-Methanesulfonyl-5-(trifluoromethyl)phenylmethanol continues to attract attention from researchers across multiple disciplines. Its versatility as both a building block and an active compound underscores its importance in modern chemistry. As ongoing research delves deeper into its properties and applications, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.